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Compound of Interest

Compound Name: Zinc valerate

Cat. No.: B3059542

Essential Safety and Handling Guide for Zinc
Valerate

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of Zinc valerate. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals in a laboratory setting.

Hazard Identification and GHS Classification

Zinc valerate is an irritant and may be harmful if not handled correctly.[1] According to safety
data sheets, it is an irritant to the eyes, skin, mucous membranes, and respiratory system.[1]
Exposure can be harmful through ingestion, skin absorption, and inhalation.[1] While some
databases report Zinc valerate as not meeting the criteria for GHS hazard classification, it is
crucial to follow the more conservative guidance provided by chemical suppliers.[2][3][4]

The primary hazards are summarized below:
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Hazard Statement Number Hazard Statement Description
H302 Harmful if swallowed.[1]

H312 Harmful in contact with skin.[1]
H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]
H332 Harmful if inhaled.[1]

H335 May cause respiratory irritation.[1]

To the best of current knowledge, the toxicological properties of Zinc valerate have not been
thoroughly investigated; therefore, appropriate precautions should be taken to minimize
exposure.[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Zinc valerate to ensure appropriate
controls are in place.[5] The following PPE is required for handling this chemical, in accordance
with OSHA standards (29 CFR 1910.132).[6]
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and splashes, preventing
serious eye irritation.[1] Must
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[7]

Skin & Body Protection

A lab coat or protective suit
(e.g., Tyvek®).[6]

Prevents skin contact and
contamination of personal
clothing.[1][7]

Hand Protection

Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin absorption and
irritation.[1][8]

Respiratory Protection

Use only in a chemical fume
hood or well-ventilated area.[1]
If dust is generated and
ventilation is inadequate, a
NIOSH-approved N95 (or
better) particulate respirator is
required.[6][9]

Prevents inhalation of dust,
which can cause respiratory
irritation.[1] A respiratory
protection program meeting
OSHA 29 CFR 1910.134 and
ANSI Z88.2 requirements must
be followed.[7]

Occupational Exposure Limits (OELS)

No specific occupational exposure limits have been established for Zinc valerate.[6] In the

absence of specific limits, it is prudent to adhere to the established limits for related zinc

compounds, such as Zinc oxide, to minimize exposure.
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Exposure Limit (8- Short-Term /

Substance Regulatory Body . o
hour TWA) Ceiling Limit
Zinc Oxide (Fume) OSHA PEL 5 mg/m3[9][10][11]
Zinc Oxide (Total
OSHA PEL 15 mg/m3[9][10][11]
Dust)
Zinc Oxide
_ OSHA PEL 5 mg/m3[9][10][11]
(Respirable Dust)
Zinc Oxide 10 mg/m3 (STEL)[8]
_ ACGIH TLV® 2 mg/m3[8][11]
(Respirable) [11]

15 mg/m3 (Ceiling -

Zinc Oxide (Dust & 5 mg/m3 (10-hour Dust)[9][11] / 10
NIOSH REL
Fume) TWA)[9][11] mg/m3 (STEL - Fume)
[9][11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit.

Operational Plan: Handling and Storage

Procedural Steps for Safe Handling:

o Preparation: Before handling, ensure you are trained on the chemical's hazards and proper
handling procedures.[6] Confirm that an eyewash station and safety shower are accessible.

[1]

o Engineering Controls: Always handle Zinc valerate inside a certified chemical fume hood to
avoid breathing dust, vapor, or mist.[1] Use explosion-proof ventilation equipment where
applicable.[7]

e Donning PPE: Put on all required PPE as detailed in the table above before opening the
container.

» Handling: Open and handle the container with care to avoid generating dust.[1] Avoid contact
with skin and eyes.[1]
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e Hygiene: After handling, wash hands thoroughly with soap and water.[6][12] Do not eat,
drink, or smoke in the work area.[6][12]

Storage Plan:
» Store in a tightly closed container.[1]
e Keep in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials such as strong acids, strong bases, moisture, and
water.[1][6]

Emergency and Spill Response
Emergency First Aid Protocols:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and easy to do.[1]
Seek medical attention if irritation persists.[1]

» Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected skin area
with plenty of soap and water.[1][6] Seek medical advice if skin irritation occurs.[1]

 Inhalation: Move the person to fresh air.[1][6] If breathing becomes difficult, contact a
physician.[1]

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[1]

Spill Cleanup Protocol:
o Evacuate: Evacuate non-essential personnel from the spill area.[6]
» Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Eliminate all sources of ignition.[6]
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o Contain Spill: Wearing appropriate PPE, cover the spill with an inert, non-combustible
absorbent material like dry sand, earth, or vermiculite.[1][6] Do not use water.[6]

o Collect Waste: Carefully sweep or scoop the material into a suitable, sealed container for
disposal.[1][6]

» Decontaminate: Ventilate the area and wash the spill site after the material pickup is
complete.[1]

Disposal Plan

The disposal of Zinc valerate must be handled as hazardous waste.

o Collection: Place all waste material, including contaminated absorbents and disposable PPE,
into a clearly labeled, sealed container.

o Consult Regulations: Disposal must be consistent with all federal, state, and local
environmental regulations.[1][3]

» Professional Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and proper disposal.[1] Do not dispose of it in standard laboratory trash or down the
sewer.[6]

Safety Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for safely handling
Zinc valerate in a laboratory setting.
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Caption: Workflow for safe handling, storage, and disposal of Zinc valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pfaltzandbauer.com [pfaltzandbauer.com]

. Zinc valerate | C10H1804Zn | CID 68393 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [guidechem.com]

. zinc valerate, 556-38-7 [thegoodscentscompany.com]

. multimedia.3m.com [multimedia.3m.com]

. hj.gov [nj.gov]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. teck.com [teck.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. CDC - NIOSH Pocket Guide to Chemical Hazards - Zinc oxide [cdc.goV]

e 10. ZINC OXIDE, DUST & FUME | Occupational Safety and Health Administration [osha.gov]
e 11. nj.gov [nj.gov]

e 12. colormatrix.com [colormatrix.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling Zinc
valerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059542#personal-protective-equipment-for-
handling-zinc-valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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